Cas no 2248314-86-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate
• CAS No: 2248314-86-3
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 5965970
• PubChem ID: 165725426
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6518514
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate
• 2248314-86-3

• Inchi： 1S/C17H11N3O5/c21-14(8-9-5-6-12-13(7-9)19-17(24)18-12)25-20-15(22)10-3-1-2-4-11(10)16(20)23/h1-7H,8H2,(H2,18,19,24)
• InChI Key： RWJGKCVXSYIORW-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC2=C(C=1)NC(N2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate (CAS: 2248314-86-3)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate (CAS: 2248314-86-3) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of investigations aimed at understanding its biological activity, mechanism of action, and therapeutic potential. The following brief synthesizes the latest findings and provides insights into its current research status.

The compound belongs to a class of heterocyclic molecules that combine isoindole and benzodiazole moieties, which are known for their diverse pharmacological properties. Recent research has focused on its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to modulate specific protein-protein interactions, suggesting its utility as a lead compound for drug development.

One of the key findings from recent publications is the compound's selective binding affinity towards certain kinase targets. Structural analysis using X-ray crystallography and molecular docking simulations has revealed that the isoindole and benzodiazole groups facilitate interactions with the ATP-binding sites of these kinases. This specificity makes it a promising candidate for targeted therapy, particularly in diseases where kinase dysregulation plays a critical role.

In addition to its kinase inhibitory properties, the compound has also shown potential in modulating oxidative stress pathways. Studies have indicated that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual functionality—kinase inhibition and antioxidant activity—positions it as a versatile molecule for therapeutic applications in conditions such as neurodegenerative diseases and cancer.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Recent efforts have focused on derivatization and formulation strategies to enhance its bioavailability and reduce off-target effects. For instance, nanoparticle-based delivery systems have been explored to improve its solubility and tissue penetration, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetate represents a compelling area of research in chemical biology. Its unique structural attributes and multifaceted biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on in vivo validation and clinical translation to assess its efficacy and safety in human subjects.